Cas no 915925-21-2 (N-(2-methoxyethyl)-N-methylglycine)

• Product Name: N-(2-methoxyethyl)-N-methylglycine
• CAS No: 915925-21-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD08691616
• CID: 1072441
• PubChem ID: 25219492
• Update Time: 2025-11-03

N-(2-methoxyethyl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• [(2-Methoxyethyl)(methyl)amino]acetic acid
• 2-((2-methoxyethyl)(methyl)amino)acetic acid
• FSGZMFWQBDILDQ-UHFFFAOYSA-N
• N-(2-methoxyethyl)-N-methylglycine
• LS-02113
• N-(2-Methoxyethyl)-N-methyl-glycine
• 2-[2-methoxyethyl(methyl)amino]acetic acid
• HY-W033132
• 915925-21-2
• FT-0765303
• 2-[(2-methoxyethyl)(methyl)amino]acetic acid
• BB 0240894
• CS-0079637
• SCHEMBL12465555
• F80159
• MFCD08691616
• AKOS000321611
• 2-((2-methoxyethyl)(methyl)amino)aceticacid
• STK503527
• DA-01004
• ALBB-005660

• MDL： MFCD08691616
• Inchi： 1S/C6H13NO3/c1-7(3-4-10-2)5-6(8)9/h3-5H2,1-2H3,(H,8,9)
• InChI Key： FSGZMFWQBDILDQ-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)CC(=O)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 49.8Ų

N-(2-methoxyethyl)-N-methylglycine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyethyl)-N-methylglycine

N-(2-methoxyethyl)-N-methylglycine: An Overview of a Versatile Compound (CAS No. 915925-21-2)

N-(2-methoxyethyl)-N-methylglycine (CAS No. 915925-21-2) is a synthetic amino acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound, also known as methoxyethyl-N-methylglycine, is characterized by its structural versatility and functional diversity, making it a valuable building block for the development of novel compounds and materials.

The chemical structure of N-(2-methoxyethyl)-N-methylglycine consists of a glycine backbone with an N-methyl and N-(2-methoxyethyl) substituent. The presence of the methoxyethyl group imparts hydrophilic properties to the molecule, enhancing its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical parameters for drug efficacy.

Recent studies have highlighted the potential of N-(2-methoxyethyl)-N-methylglycine in the development of prodrugs and drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The hydrophilic nature of N-(2-methoxyethyl)-N-methylglycine can improve the solubility and stability of prodrugs, thereby enhancing their therapeutic potential. For example, a study published in the Journal of Medicinal Chemistry demonstrated that prodrugs containing N-(2-methoxyethyl)-N-methylglycine exhibited improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

In addition to its pharmaceutical applications, N-(2-methoxyethyl)-N-methylglycine has shown promise in the field of biotechnology. Its ability to form stable complexes with metal ions makes it a suitable ligand for metalloenzymes and other metal-containing biomolecules. This property has been exploited in the development of biosensors and diagnostic tools. A recent study in the Bioconjugate Chemistry journal reported the use of N-(2-methoxyethyl)-N-methylglycine-based complexes for the detection of specific metal ions in biological samples, demonstrating high sensitivity and selectivity.

The structural flexibility of N-(2-methoxyethyl)-N-methylglycine also makes it an attractive candidate for the synthesis of functional polymers and materials. Its ability to undergo controlled polymerization reactions allows for the creation of tailor-made polymers with specific properties, such as biodegradability, mechanical strength, and thermal stability. These polymers have found applications in areas such as tissue engineering, drug delivery systems, and environmental remediation. A study published in the Macromolecules journal described the synthesis of biodegradable polymers using N-(2-methoxyethyl)-N-methylglycine as a monomer, which exhibited excellent biocompatibility and degradation rates suitable for biomedical applications.

The synthesis of N-(2-methoxyethyl)-N-methylglycine can be achieved through various routes, including nucleophilic substitution reactions and condensation reactions. One common method involves the reaction of glycine with 2-chloroethanol followed by methylation to introduce the N-methoxyethyl group. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and energy consumption.

The safety profile of N-(2-methoxyethyl)-N-methylglycine is another important consideration for its widespread use. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used within recommended concentrations. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, N-(2-methoxyethyl)-N-methylglycine (CAS No. 915925-21-2) is a versatile compound with a wide range of applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical properties make it an attractive building block for the development of novel compounds and materials with enhanced functional characteristics. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.